Amiphos
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Overview
Description
Amiphos is residues in food products.
Scientific Research Applications
Radioprotective and Cytoprotective Agent
Amifostine, initially known as a broad-spectrum radioprotector, is utilized in clinical settings for protecting normal tissues from damage caused by radiation and chemotherapy. It acts as a cytoprotective agent, selectively shielding normal cells due to differences in vascularization and alkaline phosphatase expression between normal and neoplastic tissues. This selectivity is crucial in its application in oncology, particularly for protecting against renal toxicity in ovarian cancer treatment and xerostomia in head and neck cancer postoperative radiation therapy (Kouvaris, Kouloulias, & Vlahos, 2007).
Alternative Delivery Methods
Efforts to optimize the delivery of amifostine have led to exploring non-invasive methods like transdermal patches, pulmonary inhalers, and oral sustained-release microspheres. These alternative routes are being investigated to enhance the efficacy of amifostine and broaden its applications beyond intravenous administration, which could potentially maximize its cytoprotective benefits in clinical oncology (Praetorius & Mandal, 2008).
Investigation in Other Medical Contexts
Besides oncology, amifostine has been evaluated in other medical scenarios. For instance, studies have examined its effects on microvascular anastomoses, flap survival, and nerve regeneration, particularly in the context of reconstructive surgery following cancer treatment. While its impact on flap survival rates was not significant, amifostine showed promise in improving flap healing when used alongside postoperative radiotherapy (Aydın et al., 2004).
Antioxidant Properties
Amifostine has demonstrated intrinsic antioxidant properties. It exhibits free-radical scavenging activity, particularly against hydroxyl radicals. This antioxidant activity is an integral part of its protective mechanism, contributing to its effectiveness in mitigating the toxic effects of chemotherapy and radiotherapy (Marzatico et al., 2000).
Properties
CAS No. |
13265-60-6 |
---|---|
Molecular Formula |
C6H14NO3PS2 |
Molecular Weight |
243.3 g/mol |
IUPAC Name |
N-(2-dimethoxyphosphinothioylsulfanylethyl)acetamide |
InChI |
InChI=1S/C6H14NO3PS2/c1-6(8)7-4-5-13-11(12,9-2)10-3/h4-5H2,1-3H3,(H,7,8) |
InChI Key |
BETVNUCOOCCCIO-UHFFFAOYSA-N |
SMILES |
CC(=O)NCCSP(=S)(OC)OC |
Canonical SMILES |
CC(=O)NCCSP(=S)(OC)OC |
Appearance |
Solid powder |
13265-60-6 | |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Amiphos; DAEP; AI3-27346; BRN 1953035; CP 49674; CP 49674; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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